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Compound of Interest

Compound Name: Bromoform

Cat. No.: B151600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling

Bromoform, including operational and disposal plans. As Senior Application Scientists, our

goal is to empower you with the knowledge to work safely and effectively, making this your

preferred source for laboratory safety and chemical handling information.

Understanding the Risks: Bromoform Hazard Profile
Bromoform (CHBr3), also known as tribromomethane, is a colorless to pale yellow liquid with

a sweet, chloroform-like odor.[1][2] While a valuable reagent and solvent in various chemical

processes, it presents significant health and environmental hazards that demand meticulous

handling.[3][4]

Key Hazards:

Toxicity: Bromoform is toxic if inhaled and harmful if swallowed.[3][5][6] It can be absorbed

through the skin.[1][7]

Irritation: It causes serious eye irritation and skin irritation.[3][6] Prolonged or repeated

contact can lead to a skin rash and redness.[1]

Organ Damage: Bromoform may cause damage to the central nervous system, liver, and

kidneys through prolonged or repeated exposure.[8][9]
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Carcinogenicity: It is classified as a possible human carcinogen.[4][6]

Environmental Hazard: Bromoform is toxic to aquatic life with long-lasting effects.[3][5]

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[3][5][6]

Acute Toxicity, Inhalation H331: Toxic if inhaled[3][5]

Skin Irritation H315: Causes skin irritation[3][5][6]

Eye Irritation H319: Causes serious eye irritation[3][5][6]

Carcinogenicity Suspected of causing cancer[7][9]

Specific Target Organ Toxicity
H372: Causes damage to organs through

prolonged or repeated exposure[9]

Aquatic Hazard (Chronic)
H411: Toxic to aquatic life with long lasting

effects[3][5]

Your First Line of Defense: Personal Protective
Equipment (PPE)
A comprehensive PPE strategy is non-negotiable when handling Bromoform. The following

provides a detailed breakdown of the required equipment and the rationale behind each

selection.

Engineering Controls: The Primary Barrier
Before considering personal gear, robust engineering controls must be in place.

Ventilation: Always handle Bromoform in a well-ventilated area.[3][5] A certified chemical

fume hood is the preferred engineering control to keep airborne concentrations below their

respective threshold limit values.[8]

Personal Protective Equipment Ensemble
Eye and Face Protection:
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Requirement: Wear protective goggles or safety glasses with non-perforated side shields.

[3] For tasks with a higher risk of splashing, a face shield should be worn in addition to

goggles.[10]

Rationale: Bromoform causes serious eye irritation.[3][5][6] Direct contact can result in

significant injury.

Hand Protection:

Requirement: Wear suitable chemical-resistant gloves tested according to EN 374 or

equivalent standards.[5] Gloves should be impermeable to chemicals and oil, with a

breakthrough time greater than the intended use period.[3]

Rationale: Bromoform can be absorbed through the skin and causes skin irritation.[1][7]

Contaminated gloves should be disposed of properly, and hands should be washed

thoroughly after handling.[10]

Body Protection:

Requirement: A lab coat is mandatory.[8] For larger quantities or tasks with a high splash

risk, a complete suit protecting against chemicals may be necessary.[10]

Rationale: This prevents incidental skin contact and contamination of personal clothing.

Respiratory Protection:

Requirement: In instances of inadequate ventilation or when exposure limits may be

exceeded, a NIOSH-approved respirator is required.[1][11] For concentrations up to 12.5

ppm, an air-purifying respirator with organic vapor cartridges is suitable.[11] For higher

concentrations or emergencies, a self-contained breathing apparatus (SCBA) is

necessary.[1][11]

Rationale: Bromoform is toxic if inhaled, and its vapors can irritate the respiratory system.

[1][3]
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The following workflow diagram illustrates the critical steps for safely handling Bromoform
from procurement to disposal.
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Caption: Workflow for the safe handling of Bromoform.

Step-by-Step Protocols
Protocol for Routine Handling

Pre-Task Briefing: Before beginning work, review the Safety Data Sheet (SDS) for

Bromoform.[3]

Area Preparation: Ensure the chemical fume hood is operational and the work area is clear

of incompatible materials such as strong oxidizing agents, strong bases, and powdered

metals.[1]

PPE Donning: Put on all required PPE: lab coat, chemical-resistant gloves, and safety

goggles.

Chemical Dispensing: Conduct all transfers and dispensing of Bromoform inside the fume

hood to minimize vapor inhalation.[3]

Post-Handling: Tightly close the Bromoform container after use.[8]

Decontamination: Clean the work surface thoroughly.

PPE Doffing: Remove PPE, being careful to avoid self-contamination. Dispose of single-use

items in the appropriate waste stream.

Hygiene: Wash hands thoroughly with soap and water after handling.[3]

Emergency Protocol: Spill Response
Evacuation and Isolation: Evacuate all non-essential personnel from the spill area.[1] Isolate

the area and approach the spill from an upwind direction.[3]

Ventilation: Ensure the area is well-ventilated.[3]

Ignition Sources: Eliminate all sources of ignition.[1]
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Containment: Cover drains and contain the spill to prevent it from entering waterways.[3]

Absorption: Use a large quantity of inert absorbent material, such as vermiculite, dry sand, or

earth, to cover the spill.[1] Do not use combustible materials like sawdust.[3]

Collection: Carefully collect the absorbed material and place it into a sealed, labeled

container for disposal as hazardous waste.[1]

Decontamination: Ventilate and wash the spill area after the cleanup is complete.[1]

Reporting: Report the incident to your institution's environmental health and safety

department.

Storage and Disposal
Storage

Store Bromoform in a tightly closed container in a cool, dry, and well-ventilated area.[3][8]

Keep it away from incompatible materials, food, and drink.[3]

Protect from light and excess heat, as Bromoform can decompose.[1]

Disposal
Bromoform is considered a hazardous waste.[3] It is designated with the RCRA Hazardous

Waste Code U225.[3]

All waste containing Bromoform must be disposed of through a licensed professional waste

disposal service.[6]

Do not wash Bromoform into the sewer system.[1]

Empty containers may still contain product residues and should be treated as hazardous

waste.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.oxfordlabfinechem.com/msds/BROMOFORM%20Extra%20Pure.pdf
https://www.tcichemicals.com/BE/en/sds/B0806_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1816998727_Bromoform-CASNO-75-25-2-MSDS.pdf
https://www.cdc.gov/niosh/npg/npgd0066.html
https://www.benchchem.com/product/b151600#personal-protective-equipment-for-handling-bromoform
https://www.benchchem.com/product/b151600#personal-protective-equipment-for-handling-bromoform
https://www.benchchem.com/product/b151600#personal-protective-equipment-for-handling-bromoform
https://www.benchchem.com/product/b151600#personal-protective-equipment-for-handling-bromoform
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

